N'-[4-methoxy-3-(methoxymethyl)benzylidene]-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[4-methoxy-3-(methoxymethyl)phenyl]methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C17H20N2O4S/c1-13-4-7-16(8-5-13)24(20,21)19-18-11-14-6-9-17(23-3)15(10-14)12-22-2/h4-11,19H,12H2,1-3H3/b18-11+
• InChI Key: FWMIVGLHBPKFMD-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)OC)COC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=C(C=C2)OC)COC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

The title compound belongs to the class of sulfonamide-Schiff base compounds. These compounds have been synthesized and characterized through various techniques, reflecting their significance in the field of chemistry and material science.

Synthesis Analysis

The synthesis of closely related compounds involves reactions of specific benzaldehyde derivatives with sulfonylhydrazides. For instance, a reaction under refluxing conditions can lead to co-crystalline compounds containing a sulfonamide-Schiff base and a bis-hydrazine derivative. The synthesis process typically yields high-purity compounds, confirmed through spectroscopic methods (تحریری et al., 2018).

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using techniques like X-ray diffraction, NMR, and IR spectroscopy. These compounds can crystallize in various systems, with their molecular geometry optimized using computational methods like density functional theory (Ersin Inkaya et al., 2012).

Chemical Reactions and Properties

Sulfonamide-Schiff base compounds can participate in various chemical reactions. For example, Lewis acid-promoted reactions of related compounds can yield complex products with remarkable complexity and stereoselectivity (Engler & Scheibe, 1998).

Physical Properties Analysis

The physical properties of these compounds, like crystal system, space group, and cell parameters, can be determined through crystallographic studies. These properties are crucial for understanding the compound's stability and potential applications in material science (Zenghe Liu, 2011).

Chemical Properties Analysis

The chemical properties, such as vibrational frequencies, molecular electrostatic potential distribution, and non-linear optical properties, can be theoretically calculated using computational methods like DFT. These properties provide insights into the reactivity and potential applications of the compound in various fields (V. Sasikala et al., 2017).

Scientific Research Applications

Bioactive Compound Synthesis and Characterization

Research has demonstrated the synthesis and characterization of Schiff base compounds, including derivatives of benzohydrazide and sulfonohydrazide, showcasing their potential in bioactive applications. These compounds exhibit remarkable biological activities, including antibacterial, antifungal, antioxidant, cytotoxic, enzymatic activities, and interaction with Salmon sperm DNA. The synthesized compounds have shown significant to good antimicrobial activity against various bacterial and fungal strains, with some compounds showing cytotoxic activity comparable to controls. These findings highlight the compounds' potential in biomedical research and therapeutic applications (Sirajuddin, Uddin, Ali, & Tahir, 2013).

Molecular Structure and Crystallography

Another study focused on the crystal structure of sulfonamide-Schiff base compounds, revealing detailed insights into their molecular configurations. This research underscores the importance of structural analysis in understanding the properties and potential applications of these compounds in various scientific fields (تحریری et al., 2018).

Antimicrobial and Antioxidant Activities

The synthesis of novel benzenesulfonamide derivatives has been reported, with some compounds evaluated for their anti-HIV and antifungal activities. This research contributes to the development of new therapeutic agents against infectious diseases (Zareef et al., 2007).

Catalysis and Chemical Reactions

Studies have also explored the catalytic applications of these compounds, including their role in Lewis acid-promoted reactions and carbon-carbon double-bond formation. These research findings have implications for synthetic chemistry and materials science, providing new methodologies for chemical synthesis (Engler & Scheibe, 1998).

Corrosion Inhibition

Research on novel Schiff bases as corrosion inhibitors has revealed their potential in protecting metals against corrosion. This is particularly relevant in industrial applications where corrosion resistance is crucial for material longevity and safety (Singh & Quraishi, 2016).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, it might interact with certain receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with care and use appropriate safety measures.

Future Directions

The future research directions for a compound depend on its potential applications. For instance, if it shows promising biological activity, it might be further studied as a potential drug.